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Compound of Interest

Compound Name: NF340

cat. No.: B10770246

The following guide provides essential safety and logistical information for the proper disposal
of NF340 (CAS 202982-98-7). As comprehensive toxicological data and a specific Safety Data
Sheet (SDS) detailing disposal are not readily available, NF340 must be handled as a
potentially hazardous laboratory chemical. All disposal procedures should comply with your
institution's Environmental Health and Safety (EH&S) guidelines and local regulations.

Data Summary

Quantitative data for NF340 is limited. The table below summarizes key identifying information.
In the absence of specific toxicity data, a precautionary approach is mandatory.
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Property Information

4,4'-(Carbonylbis(imino-3,1-(4-methyl-
Chemical Name phenylene)carbonylimino))bis(naphthalene-2,6-

disulfonic acid) tetrasodium salt

CAS Number 202982-98-7
Molecular Formula Cs7H26N4NasO15S4
Molecular Weight 986.84 g/mol
Physical Form Solid

The chemical, physical, and toxicological
properties have not been thoroughly

Known Hazards ) ) )
investigated. Treat as a potentially hazardous

substance.

Disposal Protocol

This protocol provides a step-by-step methodology for the safe disposal of NF340 waste. This
procedure is based on standard best practices for managing laboratory chemical waste.

Objective: To safely collect, store, and dispose of NF340 waste in compliance with safety
regulations.

Materials:

Personal Protective Equipment (PPE): Safety goggles, chemical-resistant gloves, lab coat.

Designated hazardous waste container (chemically compatible, leak-proof, with a secure lid).

Hazardous waste label.

Secondary containment bin.

Procedure:

e Preparation and PPE:
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o Before handling, ensure the designated waste accumulation area is clean and
unobstructed.

o Don appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

o Waste Collection:

o Carefully transfer waste NF340 (solid or in solution) into a designated hazardous waste
container.

o Avoid creating dust if handling the solid form.

o Do not mix NF340 with other waste streams unless compatibility is confirmed by your
institution's EH&S department. Incompatible chemicals can react violently or release toxic
gases.[1]

o Ensure the container is not overfilled (a maximum of 90% capacity is recommended).
o Container Management:

o Securely close the lid of the waste container immediately after adding waste. Containers
must be kept closed at all times except when adding waste.[2][3]

o Clean the exterior of the container to remove any contamination.
e Labeling:

o Attach a completed hazardous waste label to the container. The label must include:

The words "Hazardous Waste."

Full Chemical Name: "NF340" and its full chemical name.

CAS Number: 202982-98-7.

An indication of the hazards (e.g., "Caution: Toxicological Properties Not Fully
Investigated").

The name and contact information of the principal investigator or laboratory.
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» The date waste was first added to the container (accumulation start date).

e Interim Storage:

o Store the labeled waste container in a designated "Satellite Accumulation Area" (SAA)
within the laboratory, at or near the point of generation.[1][3]

o Place the container in a secondary containment bin to prevent spills.

o Ensure the waste is segregated from incompatible materials, such as strong acids or
oxidizing agents.[1]

» Final Disposal:

o Once the container is full or ready for disposal, contact your institution's Environmental
Health and Safety (EH&S) department to schedule a waste pickup.

o Under no circumstances should NF340 be disposed of in the regular trash or poured down
the drain.[2]

Disposal Workflow Visualization

The following diagram illustrates the procedural workflow for the safe and compliant disposal of
NF340.
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Caption: A step-by-step workflow for the proper laboratory disposal of NF340 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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